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Abstract

These application notes provide a comprehensive guide for the use of MT-802, a potent and
selective PROTAC (Proteolysis Targeting Chimera) degrader of Bruton's tyrosine kinase (BTK).
MT-802 offers a powerful tool for studying BTK signaling and has potential therapeutic
applications, particularly in the context of ibrutinib-resistant chronic lymphocytic leukemia (CLL)
harboring the C481S mutation. This document details the mechanism of action of MT-802,
provides quantitative data on its degradation efficiency, and offers detailed protocols for its
application in cell-based assays to determine optimal treatment duration for maximal protein
degradation.

Introduction

Bruton's tyrosine kinase (BTK) is a critical component of the B-cell receptor (BCR) signaling
pathway, playing a pivotal role in B-cell proliferation, survival, and differentiation. Dysregulation
of BTK activity is implicated in various B-cell malignancies. MT-802 is a heterobifunctional
molecule designed to hijack the cell's natural protein disposal system. It simultaneously binds
to BTK and the E3 ubiquitin ligase Cereblon (CRBN), leading to the ubiquitination and
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subsequent proteasomal degradation of the BTK protein. This targeted degradation approach
offers a distinct advantage over traditional small-molecule inhibitors, as it can eliminate the
entire protein, thereby abrogating both its enzymatic and scaffolding functions.

Mechanism of Action

MT-802 functions by inducing the formation of a ternary complex between BTK and the CRBN
E3 ubiquitin ligase. This proximity facilitates the transfer of ubiquitin molecules to BTK. The
polyubiquitinated BTK is then recognized and degraded by the 26S proteasome.

Cellular Environment

Ternary Complex Formation _
/’/ TSy
/ \
\
\

BTK-MT802-CRBN Ubiquitination Degradation _ /

Ternary Complex

Polyubiquitinated Recognition
BTK

'

BTK Protein

MT-802

Click to download full resolution via product page

Figure 1: Mechanism of MT-802-mediated BTK protein degradation.
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Quantitative Data on MT-802 Performance

The efficacy of MT-802 in degrading BTK has been evaluated in various cell lines. The key

parameters are the half-maximal degradation concentration (DC50) and the maximum

degradation (Dmax).

Treatment
Cell Line BTK Status  DC50 (nM) Dmax (%) Duration Reference
(hours)
NAMALWA
(Burkitt's Wild-Type 14.6 >99 24
Lymphoma)
XLA (BTK- Wild-Type
null (transiently 14.6 >99 24
fibroblasts) expressed)
C481S
XLA (BTK-
Mutant
null ) 14.9 >99 24
) (transiently
fibroblasts)
expressed)
Not explicitly
] calculated, o
Primary CLL ] Not explicitly
Wild-Type but 24
Cells ] calculated
degradation
observed
Not explicitly
] calculated, o
Primary CLL C481S Not explicitly
but 24
Cells Mutant ] calculated
degradation
observed

Experimental Protocols
General Cell Culture and Treatment Workflow
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Experimental Workflow
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Figure 2: General workflow for cell treatment with MT-802.
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Protocol 1: Time-Course of BTK Degradation by Western
Blot

This protocol details the steps to assess the kinetics of BTK degradation following MT-802
treatment.

Materials:

Cell line of interest (e.g., NAMALWA)

o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

e MT-802 (stock solution in DMSO)

¢ Vehicle control (DMSO)

o 6-well plates

e |ce-cold PBS

» RIPA lysis buffer with protease and phosphatase inhibitors

o BCA Protein Assay Kit

o Laemmli sample buffer

o SDS-PAGE gels

e PVDF or nitrocellulose membranes

» Blocking buffer (e.g., 5% non-fat milk or BSAin TBST)

e Primary antibodies: anti-BTK and anti-GAPDH (or other loading control)

o HRP-conjugated secondary antibody

e ECL chemiluminescence substrate

e Imaging system
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Procedure:

o Cell Seeding: Seed cells at a density that allows for logarithmic growth for the duration of the
experiment (e.g., 0.5 x 106 cells/mL for NAMALWA in a 6-well plate). Allow cells to stabilize
overnight.

o MT-802 Treatment: Treat cells with a fixed concentration of MT-802 (e.g., 100 nM). Include a
vehicle control (DMSO) at the same final concentration.

o Time-Course Harvest: Harvest cells at various time points (e.g., 0, 1, 2, 4, 8, 16, and 24
hours) post-treatment.

e Cell Lysis:

o

For suspension cells, pellet by centrifugation and wash once with ice-cold PBS.

[¢]

For adherent cells, wash with ice-cold PBS directly in the plate.

[e]

Lyse cells in RIPA buffer on ice for 30 minutes.

[e]

Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

e Protein Quantification: Determine the protein concentration of the supernatant using a BCA
assay.

o Sample Preparation: Normalize protein concentrations for all samples and add Laemmli
buffer. Boil at 95°C for 5 minutes.

e Western Blotting:

o Load equal amounts of protein (e.g., 20-30 ug) onto an SDS-PAGE gel.

o

Transfer proteins to a PVDF or nitrocellulose membrane.

[e]

Block the membrane in blocking buffer for 1 hour at room temperature.

o

Incubate with primary anti-BTK antibody (e.g., 1:1000 dilution) overnight at 4°C.
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Wash the membrane three times with TBST.

[e]

o

Incubate with HRP-conjugated secondary antibody (e.g., 1:2000 dilution) for 1 hour at
room temperature.

Wash the membrane three times with TBST.

(¢]

[¢]

Incubate with ECL substrate and visualize using an imaging system.

[¢]

Strip the membrane (if necessary) and re-probe for a loading control like GAPDH.

o Data Analysis: Quantify band intensities and normalize the BTK signal to the loading control.
Plot the relative BTK levels against time to determine the degradation kinetics. Optimal
degradation is typically observed to be near-maximal by 4 hours.

Protocol 2: Dose-Response of BTK Degradation

This protocol is to determine the DC50 of MT-802.

Procedure:

Cell Seeding: Seed cells as described in Protocol 1.

o MT-802 Treatment: Treat cells with a range of MT-802 concentrations (e.g., 0.1 nM to 1000
nM) for a fixed duration (e.g., 24 hours). Include a vehicle control.

o Cell Harvest and Western Blot: Follow steps 4-8 from Protocol 1.

» Data Analysis: Plot the normalized BTK protein levels against the logarithm of the MT-802
concentration. Fit the data to a four-parameter logistic curve to determine the DC50 value.

Protocol 3: Cell Viability Assay (CellTiter-Glo®)

This protocol assesses the effect of MT-802-mediated BTK degradation on cell viability.
Materials:

e Cells and culture medium
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MT-802 and vehicle control

96-well opaque-walled plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

Procedure:

o Cell Seeding: Seed cells in a 96-well opaque-walled plate at a predetermined optimal density
(e.g., 10,000 cells/well).

o MT-802 Treatment: Treat cells with a serial dilution of MT-802 for a desired duration (e.g., 72
hours).

e Assay:
o Equilibrate the plate to room temperature for 30 minutes.
o Add CellTiter-Glo® reagent to each well (volume equal to the culture medium volume).
o Mix on an orbital shaker for 2 minutes to induce cell lysis.
o Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
o Measurement: Measure luminescence using a luminometer.

o Data Analysis: Normalize the data to the vehicle-treated controls to determine the
percentage of cell viability at different MT-802 concentrations.

In Vivo Studies and Pharmacokinetics

It is important to note that while MT-802 is a potent degrader in vitro, it has been reported to
have poor pharmacokinetic properties, including a high clearance and short half-life, making it
unsuitable for in vivo studies. A subsequent compound, SJF620, was developed with an
improved pharmacokinetic profile.
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o To cite this document: BenchChem. [MT-802 Application Notes and Protocols for Optimal
Protein Degradation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818691/docs#mt-802-application-notes-and-
protocols-for-optimal-protein-degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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